4-Iodoisoindolin-1-one

• Molecular Formula: C8H6INO
• Molecular Weight: 259.04 g/mol
• IUPAC Name: 4-iodo-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C8H6INO/c9-7-3-1-2-5-6(7)4-10-8(5)11/h1-3H,4H2,(H,10,11)
• InChI Key: WVNIKJRCOSSMSG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC=C2I)C(=O)N1

Description

4-Iodoisoindolin-1-one is a halogenated derivative of isoindolin-1-one, a bicyclic heterocyclic compound featuring a lactam ring. The iodine substituent at the 4-position imparts distinct electronic and steric properties, making it valuable in pharmaceutical synthesis and cross-coupling reactions. Halogenated isoindolinones are often employed in Suzuki-Miyaura couplings or nucleophilic substitutions due to the reactivity of the C–X bond (X = halogen).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, physical, and functional differences between 4-iodoisoindolin-1-one and its analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent Properties	Key Applications	Reactivity
Isoindolin-1-one (Parent)	C₈H₇NO	133.15	No substituent; baseline structure	Building block for heterocyclic chemistry	Low reactivity; functionalization required for further derivatization
4-Bromoisoindolin-1-one	C₈H₆BrNO	212.04	Bromine: Moderate leaving group, polarizable	Suzuki coupling precursor; pharmaceutical intermediate	Reactive in cross-coupling (C–Br bond strength ~70 kcal/mol)
4-Chloroisoindolin-1-one	C₈H₆ClNO	183.60	Chlorine: Smaller atomic radius, weaker leaving group	Intermediate in kinase inhibitors	Less reactive than Br/I; requires harsher conditions for substitution
4-Fluoroisoindolin-1-one	C₈H₆FNO	151.14	Fluorine: Strong electronegativity, C–F bond stability	Bioactive molecule synthesis (e.g., fluorinated drugs)	High bond strength (~116 kcal/mol); resistant to substitution
4-Hydroxyisoindolin-1-one	C₈H₇NO₂	149.15	Hydroxyl: H-bond donor/acceptor, polar	Chelating agents; metallopharmaceuticals	Prone to oxidation; participates in condensation reactions
4-(Aminomethyl)isoindolin-1-one	C₉H₁₀N₂O	162.19	Aminomethyl: Basic NH₂ group, enhances solubility	Pharmacophore in CNS-targeting drugs	Nucleophilic amine enables conjugation or salt formation
4-Iodoisoindolin-1-one (Inferred)	C₈H₆INO	259.04	Iodine: Large atomic size, excellent leaving group	Expected use in Pd-catalyzed cross-couplings (e.g., Stille, Sonogashira)	High reactivity (C–I bond strength ~55 kcal/mol); prone to oxidative cleavage

Key Findings:

Reactivity Trends :

• Iodine’s low C–I bond strength (~55 kcal/mol) makes 4-iodoisoindolin-1-one more reactive in substitution reactions than bromo- (70 kcal/mol) or chloro- (81 kcal/mol) analogs.
• Fluorine’s strong C–F bond renders 4-fluoro derivatives inert under typical reaction conditions, favoring applications requiring stability.

Physicochemical Properties: Halogen size impacts steric bulk: Iodine > Bromine > Chlorine > Fluorine. This affects binding in biological targets (e.g., enzyme active sites). Hydroxy and aminomethyl substituents increase polarity, enhancing aqueous solubility (e.g., 4-hydroxy: pKa ~9.01; 4-aminomethyl: basic NH₂ group).

Synthetic Utility: 4-Bromo and 4-iodo derivatives are pivotal in cross-coupling reactions. For example, 4-bromoisoindolin-1-one (CAS 337536-15-9) is used in Suzuki-Miyaura reactions to form biaryl structures. 4-Chloro derivatives (e.g., 7-amino-4-chloroisoindolin-1-one, CAS 2098309-99-8) serve as intermediates in kinase inhibitor synthesis.

Biological Relevance: Fluorinated analogs (e.g., 4-fluoroisoindolin-1-one) are incorporated into drugs to improve metabolic stability and membrane permeability. The aminomethyl group in 4-(aminomethyl)isoindolin-1-one (CAS 366453-27-2) is leveraged in CNS drug design due to its ability to cross the blood-brain barrier.